Cas no 1203386-49-5 (3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea)

• Product Name: 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea
• CAS No: 1203386-49-5
• MF: C₂₀H₁₅N₃O₃
• MW: 345.351404428482
• CID: 6309242
• PubChem ID: 45502361
• Update Time: 2025-07-15

3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea
• VU0647029-1
• F5543-0003
• 1203386-49-5
• AKOS024513330
• 1-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-phenylurea
• 3-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea
• 1-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-3-phenylurea

• Inchi： 1S/C20H15N3O3/c24-19-15-12-14(22-20(25)21-13-6-2-1-3-7-13)10-11-17(15)26-18-9-5-4-8-16(18)23-19/h1-12H,(H,23,24)(H2,21,22,25)
• InChI Key： AKZURFBAZQJEFO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C2C=C(C=CC1=2)NC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 345.11134135g/mol
• Monoisotopic Mass: 345.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea

Introduction to Compound with CAS No 1203386-49-5 and Product Name: 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea

The compound in question, identified by the chemical abstracts service number CAS No 1203386-49-5, is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, formally known as 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea, exhibits a intricate bicyclic system that incorporates an azatridecane core, making it a subject of interest for researchers exploring novel scaffolds for drug development.

The structural complexity of this molecule is not only a testament to the ingenuity of synthetic chemists but also presents unique challenges and opportunities in terms of biological activity and potential therapeutic applications. The presence of multiple functional groups, including an urea moiety and a phenyl ring, suggests that this compound may interact with biological targets in multiple ways, potentially leading to a broad spectrum of biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like CAS No 1203386-49-5 with greater accuracy. These predictions are crucial for understanding how the compound might behave in vivo and for guiding the design of more effective derivatives. The use of machine learning algorithms has further enhanced our ability to identify promising candidates for further experimental validation.

One of the most intriguing aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The azatridecane core is a relatively understudied scaffold in medicinal chemistry, and exploring its biological properties could lead to the discovery of novel drugs targeting various diseases. For instance, studies have shown that similar heterocyclic compounds can exhibit significant activity against enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and autoimmune disorders.

The urea moiety in the molecular structure is another key feature that warrants further investigation. Urea-based compounds have long been recognized for their ability to act as protease inhibitors, which are critical in treating diseases like HIV and hepatitis C. The specific arrangement of atoms in 3-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1-phenylurea may confer unique binding properties to certain proteases or other biological targets, potentially leading to the development of more potent and selective inhibitors.

In addition to its potential as an inhibitor, the phenyl ring present in the compound could serve as a site for further functionalization. Phenyl rings are well-known for their ability to enhance binding affinity and selectivity when incorporated into drug molecules. By modifying various positions on the phenyl ring or linking it to other functional groups, researchers can fine-tune the biological activity of the compound to target specific diseases or biological processes.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the intricate framework of CAS No 1203386-49-5. These methods not only allow for the precise construction of the desired structure but also enable the introduction of chiral centers at strategic locations within the molecule.

Once synthesized, the compound undergoes rigorous testing to assess its biological activity and safety profile. High-throughput screening (HTS) techniques are often used to quickly evaluate thousands of compounds for their ability to interact with specific biological targets. If initial results are promising, further studies such as structureActivity relationship (SAR) analysis are conducted to refine the molecular structure and optimize its potency.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations allow researchers to predict how a compound might bind to its target protein or enzyme at an atomic level. These simulations can provide valuable insights into binding affinities and interactions that might not be apparent from experimental data alone. By integrating computational modeling with experimental approaches, researchers can accelerate the drug discovery process significantly.

Another exciting aspect of this compound is its potential application in developing treatments for neurological disorders. The complex structural features may enable it to cross the blood-brain barrier more effectively than simpler molecules, which is often a major challenge in treating central nervous system (CNS) diseases like Alzheimer's disease and Parkinson's disease. Additionally, preliminary studies suggest that compounds with similar structural motifs may modulate neurotransmitter systems involved in mood regulation and cognitive function.

The field of medicinal chemistry is constantly evolving with new tools and techniques being developed at a rapid pace. Advances in genomics and proteomics have provided researchers with unprecedented insights into disease mechanisms at a molecular level, leading to more targeted drug discovery efforts. Compounds like CAS No 1203386-49-5 represent an important step forward in harnessing these new technologies by providing novel scaffolds for drug development.

In conclusion,3-{10-oxyo2-oxa9azatricyclo94000^{38}pentadecadiena1(11)38461214hexaaen13yl}1phenylurea is a fascinating molecule with significant potential as a lead compound for pharmaceutical development.* Its complex structure,* functional groups,*and predicted biological activities make it an attractive candidate for further study.* As research continues*and new technologies emerge,*this compound*and others like it*will play an increasingly important role*in discovering novel treatments*for various diseases.*The interplay between synthetic chemistry,*computational modeling,*and experimental biology*is driving innovation*in drug discovery*and promises*to lead*to breakthroughs*that improve human health.*